Cas no 2172319-23-0 (2-N-(butan-2-yl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamidoacetic acid
• CAS No: 2172319-23-0
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5897828
• PubChem ID: 165547310
• Update Time: 2025-06-27

2-N-(butan-2-yl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamidoacetic acid
• 2172319-23-0
• EN300-1490135
• 2-[N-(butan-2-yl)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido]acetic acid

• Inchi： 1S/C25H30N2O6/c1-3-17(2)27(14-24(29)30)23(28)16-32-13-12-26-25(31)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： KEWWKZITSWPRJT-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(N(CC(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-N-(butan-2-yl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamidoacetic acid

Comprehensive Overview of 2-N-(butan-2-yl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamidoacetic acid (CAS No. 2172319-23-0)

In the realm of organic chemistry and pharmaceutical research, 2-N-(butan-2-yl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamidoacetic acid (CAS No. 2172319-23-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Its unique properties, including the presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, make it indispensable in modern synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications, particularly in the context of bioconjugation and targeted drug delivery systems.

The compound's CAS No. 2172319-23-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. The Fmoc group in its structure is a cornerstone of solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides. Given the rising demand for peptide-based therapeutics—driven by their high specificity and low toxicity—this compound has garnered attention from both academic and industrial circles. Its role in facilitating the synthesis of complex peptides aligns with the growing trend toward personalized medicine and biopharmaceutical innovation.

One of the most searched topics in this domain revolves around the stability and reactivity of 2-N-(butan-2-yl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamidoacetic acid. Researchers often inquire about its compatibility with various solvents and reaction conditions, as well as its shelf-life under different storage environments. These queries reflect the practical challenges faced in laboratory settings, where optimizing yield and purity is paramount. Additionally, the compound's utility in click chemistry and bioorthogonal reactions has sparked interest, as these methodologies are pivotal for labeling and imaging applications in biological systems.

From an SEO perspective, keywords such as "Fmoc-protected amino acid derivatives", "peptide synthesis reagents", and "CAS 2172319-23-0 applications" are frequently searched by chemists and procurement specialists. This underscores the need for detailed, accessible information on the compound's properties and uses. Furthermore, the integration of green chemistry principles in its synthesis is a hot topic, as sustainability becomes a priority in chemical manufacturing. Innovations in catalyst-free reactions and solvent minimization are being explored to enhance the environmental profile of such compounds.

In summary, 2-N-(butan-2-yl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamidoacetic acid (CAS No. 2172319-23-0) represents a versatile and valuable tool in synthetic chemistry. Its applications span from drug discovery to material science, making it a subject of ongoing research and development. As the scientific community continues to unravel its potential, this compound is poised to remain at the forefront of chemical innovation.